Cas no 1580501-94-5 (N-(2E)-TCO-L-lysine)

• Product Name: N-(2E)-TCO-L-lysine
• CAS No: 1580501-94-5
• MF: C₁₅H₂₆N₂O₄
• MW: 298.3779
• CID: 4671014
• Update Time: 2025-05-26

N-(2E)-TCO-L-lysine Chemical and Physical Properties

Names and Identifiers

• N-(2E)-TCO-L-lysine

• Inchi： 1S/C15H26N2O4/c16-13(14(18)19)10-6-7-11-17-15(20)21-12-8-4-2-1-3-5-9-12/h4,8,12-13H,1-3,5-7,9-11,16H2,(H,17,20)(H,18,19)
• InChI Key： RIPRFLAPFPCYBY-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(C(=O)O)N)=O)C1C=CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 358
• XLogP3: -0.1
• Topological Polar Surface Area: 102

Additional information on N-(2E)-TCO-L-lysine

Professional Introduction to N-(2E)-TCO-L-lysine (CAS No. 1580501-94-5)

N-(2E)-TCO-L-lysine (CAS No. 1580501-94-5) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical applications. The N-(2E)-TCO-L-lysine molecule is derived from lysine, an essential amino acid, and is modified with a trans-2-crotonoyl group, which imparts distinct reactivity and biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, applications, and recent advancements in research.

The synthesis of N-(2E)-TCO-L-lysine involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the protection of the amino group of lysine, followed by the introduction of the trans-2-crotonoyl group via a condensation reaction. The use of advanced catalytic systems has improved the efficiency of this transformation, making it more scalable for industrial applications. Recent studies have highlighted the importance of optimizing reaction conditions to minimize side products and enhance the overall yield of the desired compound.

In the realm of pharmaceutical research, N-(2E)-TCO-L-lysine has been explored for its potential in drug development. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, including protease inhibitors and anti-inflammatory agents. The trans-2-crotonoyl group enhances the compound's reactivity, allowing for further functionalization and modification. This property is particularly useful in designing molecules with specific biological targets.

One of the most promising applications of N-(2E)-TCO-L-lysine is in the field of regenerative medicine. Studies have demonstrated its ability to promote cell proliferation and tissue repair when used in conjunction with biomaterials. The compound's ability to interact with cellular receptors and signaling pathways makes it an attractive candidate for developing therapies that address tissue degeneration and injury. Additionally, its role in modulating immune responses has been investigated, suggesting potential benefits in treating autoimmune diseases.

The use of computational modeling has further advanced the understanding of N-(2E)-TCO-L-lysine's interactions within biological systems. Molecular dynamics simulations have provided insights into how the compound binds to target proteins and enzymes, offering a basis for rational drug design. These computational approaches have complemented experimental studies, enabling researchers to predict the efficacy and potential side effects of derivatives of N-(2E)-TCO-L-lysine.

Recent clinical trials have begun to explore the therapeutic potential of derivatives based on N-(2E)-TCO-L-lysine. These trials focus on conditions such as osteoarthritis and neurodegenerative diseases, where the compound's ability to modulate inflammation and promote tissue repair is particularly relevant. Preliminary results are encouraging, showing that certain derivatives exhibit significant anti-inflammatory effects without compromising patient safety.

The development of novel delivery systems has also been a key area of research for N-(2E)-TCO-L-lysine. Nanoparticle-based formulations have shown promise in enhancing bioavailability and targeting specific tissues within the body. These advancements could lead to more effective treatments for a variety of diseases, where traditional oral or intravenous administration methods are less effective.

In conclusion, N-(2E)-TCO-L-lysine (CAS No. 1580501-94-5) is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its unique structure and reactivity make it a valuable tool for drug development, regenerative medicine, and immunomodulation. As research continues to uncover new applications and optimize synthetic methods, the future prospects for this compound remain highly promising.